Cas no 2680872-52-8 (tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate)

• Product Name: tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate
• CAS No: 2680872-52-8
• MF: C₈H₁₃ClF₃NO₂
• MW: 247.642532110214
• CID: 6434361
• PubChem ID: 165934749
• Update Time: 2025-06-09

tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7546489
• 2680872-52-8
• tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate

• Inchi： 1S/C8H13ClF3NO2/c1-7(2,3)15-6(14)13-4-5(9)8(10,11)12/h5H,4H2,1-3H3,(H,13,14)
• InChI Key： FKXBETJLUCKAMA-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)F)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 247.0586908g/mol
• Monoisotopic Mass: 247.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate

Introduction to tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate (CAS No. 2680872-52-8)

tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate (CAS No. 2680872-52-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butyl group, a chlorinated and trifluorinated propyl chain, and a carbamate functional group. These structural features contribute to its potential applications in various biological and medicinal contexts.

The tert-butyl group in tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate provides steric hindrance and increased stability, making it a valuable moiety in the design of prodrugs and other pharmaceutical agents. The chlorinated and trifluorinated propyl chain imparts unique electronic and lipophilic properties, which can influence the compound's interactions with biological targets. The carbamate functional group is known for its ability to form reversible covalent bonds with proteins, making it particularly useful in the development of inhibitors and modulators of protein function.

Recent studies have explored the potential of tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and selectively target these enzymes makes it a promising candidate for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential as a therapeutic agent, tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate has also been investigated for its use as a chemical probe in biological research. Its unique structure allows it to serve as a tool for studying protein-protein interactions and enzymatic mechanisms. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can be used to investigate the role of specific enzymes in cellular signaling pathways.

The synthesis of tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate involves several well-established chemical reactions. The tert-butyl carbamate can be prepared from tert-butanol through an amine formation reaction followed by carbamylation. The 2-chloro-3,3,3-trifluoropropylamine can be synthesized via a multi-step process involving halogenation and fluorination reactions. The final coupling step to form the desired product is typically achieved using coupling reagents such as EDC or HATU under controlled conditions.

The physical properties of tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate, including its solubility and stability under different conditions, have been extensively studied. It is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. The compound's solubility in organic solvents such as DMSO and DMF makes it suitable for use in various biochemical assays and drug discovery platforms.

In terms of safety and handling, while tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area away from incompatible materials.

The future prospects for tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of new drugs and therapies.

In conclusion, tert-butyl N-(2-chloro-3,3,3-trifluoropropyl)carbamate (CAS No. 2680872-52-8) is a versatile and promising compound with significant potential in both research and therapeutic applications. Its unique structural features and favorable properties make it an attractive candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.